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Abstract
Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide with the amino acid

sequence Ac-Arg-Trp-Phg-Phg-OH.[1] It is primarily utilized in cosmetic and dermatological

formulations for its anti-aging properties. This peptide, also known by its trade name

Relistase™, is designed to enhance skin firmness and elasticity.[1][2] Its mechanism of action

involves the inhibition of elastase, an enzyme responsible for the degradation of elastin, and

the stimulation of type I collagen synthesis.[1][3] This technical guide provides an in-depth

overview of the synthesis, mechanism of action, and experimental evaluation of

Acetylarginyltryptophyl diphenylglycine.

Introduction
The degradation of extracellular matrix (ECM) proteins, such as collagen and elastin, is a

hallmark of skin aging.[1] This process is accelerated by both intrinsic factors and extrinsic

factors like UV radiation.[1] Elastin provides the skin with its elasticity and resilience, while

collagen contributes to its tensile strength. The enzyme elastase plays a significant role in the

breakdown of elastin.[1] Consequently, the inhibition of elastase and the promotion of collagen

synthesis are key strategies in the development of anti-aging skincare ingredients.
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Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide developed to address

these aspects of skin aging.[1][3]

Physicochemical Properties
Property Value Reference

INCI Name
Acetylarginyltryptophyl

Diphenylglycine
[4]

CAS Number 1334583-93-5 [5]

Molecular Formula C35H40N8O6 [5]

Molecular Weight 668.74 g/mol [6]

Amino Acid Sequence Ac-Arg-Trp-Phg-Phg-OH [1]

Appearance White powder [6]

Purity >98.0% [6]

Synthesis
Acetylarginyltryptophyl diphenylglycine is synthesized using solid-phase peptide synthesis

(SPPS) with Fmoc/tBu strategy. The synthesis involves the sequential coupling of amino acids

on a solid support resin, followed by cleavage and deprotection.

General Solid-Phase Peptide Synthesis (SPPS) Protocol
A general workflow for the synthesis of a tetrapeptide like Acetylarginyltryptophyl
diphenylglycine is outlined below. The specific choice of resin, coupling reagents, and

deprotection conditions may be optimized for this particular sequence.
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Solid-Phase Peptide Synthesis Workflow

Resin Swelling

Fmoc Deprotection

Coupling of Phg

Washing

Fmoc Deprotection

Coupling of Trp

Washing

Fmoc Deprotection

Coupling of Arg(Pbf)

Washing

N-terminal Acetylation

Cleavage & Deprotection

Purification (HPLC)

Lyophilization
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Click to download full resolution via product page

A generalized workflow for solid-phase peptide synthesis.
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Protocol Details:

Resin Selection and Swelling: A suitable resin, such as Rink Amide resin, is swelled in a

solvent like N,N-dimethylformamide (DMF) or dichloromethane (DCM).

First Amino Acid Coupling: The C-terminal amino acid, Phenylglycine (Phg), is coupled to the

resin.

Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the coupled amino acid

is removed using a solution of piperidine in DMF.

Sequential Coupling: The subsequent amino acids (Phg, Trp, and Arg with a side-chain

protecting group like Pbf) are sequentially coupled using a coupling agent such as

HBTU/HOBt in the presence of a base like DIEA. Each coupling step is followed by a

washing step.

N-terminal Acetylation: After the final amino acid is coupled and deprotected, the N-terminus

is acetylated using acetic anhydride.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain

protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic

acid (TFA) and scavengers.

Purification and Characterization: The crude peptide is purified by reverse-phase high-

performance liquid chromatography (RP-HPLC). The final product is characterized by mass

spectrometry and analytical HPLC to confirm its identity and purity.

Mechanism of Action
Acetylarginyltryptophyl diphenylglycine exerts its anti-aging effects through a dual

mechanism: inhibition of elastase activity and stimulation of type I collagen synthesis.

Elastase Inhibition
Elastase is a protease that degrades elastin, a critical protein for skin elasticity. By inhibiting

elastase activity, Acetylarginyltryptophyl diphenylglycine helps to preserve the existing

elastin fibers in the skin, thus maintaining its firmness and preventing sagging.[1]
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Stimulation of Type I Collagen Synthesis
This tetrapeptide has been shown to stimulate the synthesis of type I collagen, the most

abundant collagen in the skin, which provides structural support.[1][3] The proposed signaling

pathway for this action is through the modulation of the Transforming Growth Factor-β (TGF-β)

pathway. Signal peptides can activate intracellular signaling cascades, such as the TGF-β

pathway, which in turn promotes fibroblast proliferation and upregulates the genes responsible

for collagen synthesis.[7]
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TGF-β Signaling Pathway for Collagen Synthesis
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Proposed TGF-β signaling pathway for collagen synthesis.

Experimental Data
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In Vitro Efficacy
Assay Result Reference

Elastase Inhibition Inhibits elastase activity [3][8]

Collagen I Synthesis
Stimulates the synthesis of

type I collagen
[3][8]

In Vivo Efficacy
A clinical study was conducted on mature women (average age 49) who applied a cream

containing 4% Acetylarginyltryptophyl diphenylglycine for 8 weeks. The results showed:

Parameter Improvement

Skin Elasticity 14%

Skin Tightness 15.6%

Experimental Protocols
Elastase Inhibition Assay
This protocol describes a general method for determining the elastase inhibitory activity of a

peptide using a chromogenic substrate.
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Elastase Inhibition Assay Workflow

Prepare Reagents:
Buffer, Elastase, Substrate,

Test Peptide
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over time (e.g., at 405 nm)

Calculate % Inhibition
and IC50 Value
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A typical workflow for an elastase inhibition assay.

Protocol:

Reagent Preparation: Prepare a buffer (e.g., Tris-HCl), a solution of human neutrophil

elastase, a solution of the chromogenic substrate (e.g., N-Succinyl-Ala-Ala-Ala-p-

nitroanilide), and solutions of Acetylarginyltryptophyl diphenylglycine at various

concentrations.
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Assay Procedure: In a 96-well plate, add the buffer, the elastase solution, and the test

peptide solution. Incubate for a defined period (e.g., 15 minutes) at a controlled temperature

(e.g., 37°C).

Initiate Reaction: Add the substrate solution to all wells to start the enzymatic reaction.

Measurement: Measure the absorbance at a specific wavelength (e.g., 405 nm) at regular

intervals using a microplate reader.

Data Analysis: Calculate the rate of reaction for each concentration of the test peptide. The

percentage of inhibition is determined relative to a control without the inhibitor. The IC50

value (the concentration of inhibitor that causes 50% inhibition) can be calculated from a

dose-response curve.

Collagen I Synthesis Assay in Human Dermal
Fibroblasts
This protocol outlines a general method to quantify the effect of a peptide on collagen I

synthesis in a cell culture model.

Protocol:

Cell Culture: Culture normal human dermal fibroblasts (NHDFs) in a suitable growth medium.

Treatment: Seed the fibroblasts in culture plates and, after they adhere, treat them with

various concentrations of Acetylarginyltryptophyl diphenylglycine for a specified period

(e.g., 48-72 hours). A positive control, such as TGF-β1, and an untreated control should be

included.

Quantification of Collagen I:

ELISA: Collect the cell culture supernatant and quantify the amount of secreted pro-

collagen type I using a specific enzyme-linked immunosorbent assay (ELISA) kit.

qRT-PCR: Extract total RNA from the cells, synthesize cDNA, and perform quantitative

real-time PCR (qRT-PCR) to measure the gene expression of COL1A1 (the gene

encoding collagen type I).
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Data Analysis: Normalize the results to the total protein concentration or a housekeeping

gene. Compare the collagen synthesis in peptide-treated cells to the untreated control to

determine the percentage increase.

In Vivo Skin Elasticity and Firmness Measurement
Various non-invasive biophysical techniques can be used to measure changes in skin elasticity

and firmness.

Methods:

Cutometry: A device that applies negative pressure to the skin and measures its ability to be

deformed and return to its original state. This provides parameters related to skin elasticity

and firmness.

Indentation: An indenter with a known geometry is pressed into the skin with a defined force,

and the resulting deformation is measured to calculate the skin's mechanical properties.

Torsion: A twisting force is applied to the skin surface, and the resistance to this torsion is

measured to assess skin firmness.

Conclusion
Acetylarginyltryptophyl diphenylglycine is a well-defined synthetic tetrapeptide with a dual

mechanism of action that targets key aspects of skin aging. By inhibiting elastase and

stimulating type I collagen synthesis, it offers a promising approach to improving skin firmness

and elasticity. The available in vivo data supports its efficacy in anti-aging cosmetic

formulations. Further research could focus on elucidating the finer details of its interaction with

the TGF-β signaling pathway and exploring its potential synergistic effects with other active

ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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